Cas no 104961-49-1 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester)
![1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester structure](https://www.kuujia.com/scimg/cas/104961-49-1x300.png)
104961-49-1 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
CAS No:104961-49-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.450044393539
CID:1148327
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
-
- InChIKey: OCPJHUVDEUNYDD-UHFFFAOYSA-N
- Inchi: 1S/C20H21NO4S/c1-13(2)26(23)19-16-12-15(24-3)10-11-17(16)21(18(19)20(22)25-4)14-8-6-5-7-9-14/h5-13H,1-4H3
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)=O)=C1C(OC)=O
Computed Properties
- Exact Mass: 371.11923
Experimental Properties
- PSA: 57.53
- Boiling Point: 512.1±42.0 °C(Predicted)
- Melting Point: 103-104 °C
- Density: 1.25±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Related Literature
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Dmitri O. Charkin,Victor S. Akinfiev,Anastasia M. Alekseeva,Maria Batuk,Sergey M. Kazakov Dalton Trans., 2015,44, 20568-20576
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Jean-Baptiste Langlois,Daniel Emery,Jiri Mareda,Alexandre Alexakis Chem. Sci., 2012,3, 1062-1069
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Kimberly Chenoweth,David Chenoweth,William A. Goddard III Org. Biomol. Chem., 2009,7, 5255-5258
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Di Sun,Yong-Kai Deng,Shuai Yuan,Lei Wang,Dao-Feng Sun CrystEngComm, 2012,14, 7856-7860
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Sudip Baguli,Shovan Das,Mahua Chakraborty,Santu Goswami,Ayan Datta,Debabrata Mukherjee Chem. Commun., 2022,58, 12188-12191
104961-49-1 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester) Related Products
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